Cas no 2229470-98-6 (ethyl 4-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate)

• Product Name: ethyl 4-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate
• CAS No: 2229470-98-6
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 6371226
• PubChem ID: 165828056
• Update Time: 2025-10-12

ethyl 4-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate
• ethyl 4-[(3-methylazetidin-3-yl)oxy]piperidine-1-carboxylate
• 2229470-98-6
• EN300-1733515

• Inchi： 1S/C12H22N2O3/c1-3-16-11(15)14-6-4-10(5-7-14)17-12(2)8-13-9-12/h10,13H,3-9H2,1-2H3
• InChI Key： YRLWASUJKGQGCV-UHFFFAOYSA-N
• SMILES： O(C1CCN(C(=O)OCC)CC1)C1(C)CNC1

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.8Ų

Additional information on ethyl 4-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate

Comprehensive Overview of Ethyl 4-(3-Methylazetidin-3-yl)oxypiperidine-1-carboxylate (CAS No. 2229470-98-6)

The compound Ethyl 4-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate (CAS No. 2229470-98-6) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, combining a piperidine core with a methylazetidine moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating biological targets, particularly in the central nervous system (CNS) and metabolic disorders.

One of the key features of Ethyl 4-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate is its versatility in synthetic chemistry. The presence of both ester and ether functional groups allows for further derivatization, enabling the creation of novel analogs. This adaptability aligns with current trends in fragment-based drug design and scaffold hopping, where small molecular fragments are used to build more complex structures. Such approaches are highly sought after in modern drug discovery, as they can lead to improved efficacy and reduced side effects.

In recent years, the demand for piperidine derivatives and azetidine-containing compounds has surged, driven by their prevalence in FDA-approved drugs. For instance, piperidine is a common scaffold in medications targeting neurological conditions, while azetidines are gaining attention for their conformational rigidity and bioavailability. The combination of these two motifs in Ethyl 4-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate offers a promising avenue for developing new therapeutics.

From a synthetic perspective, the compound's CAS No. 2229470-98-6 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on medicinal chemistry or process optimization often prioritize such identifiers to ensure reproducibility. Additionally, the growing interest in AI-driven drug discovery has highlighted the importance of well-characterized intermediates like this one, as they facilitate machine learning models for predicting novel bioactive molecules.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's, researchers are exploring new chemical entities that can cross the blood-brain barrier effectively. The structural attributes of Ethyl 4-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate, including its lipophilicity and hydrogen-bonding capacity, make it a candidate for further investigation in this field.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, Ethyl 4-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate is designed with green chemistry principles in mind, minimizing hazardous byproducts. This aligns with the pharmaceutical industry's shift toward sustainable synthesis methods, which reduce waste and energy consumption.

In summary, Ethyl 4-(3-methylazetidin-3-yl)oxypiperidine-1-carboxylate (CAS No. 2229470-98-6) represents a compelling subject for both academic and industrial research. Its structural uniqueness, combined with its potential applications in CNS drug development and sustainable chemistry, positions it as a molecule of significant interest. As the scientific community continues to explore innovative therapeutic strategies, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.